Cas no 258276-95-8 (LEP(116-130)(mouse))

• Product Name: LEP(116-130)(mouse)
• CAS No: 258276-95-8
• MF: C₆₄H₁₀₉N₁₉O₂₄S
• MW: 1560.72817397118
• MDL: MFCD01318804
• CID: 254318
• Update Time: 2025-11-06

LEP(116-130)(mouse) Chemical and Physical Properties

Names and Identifiers

• L-Serinamide,L-seryl-L-cysteinyl-L-seryl-L-leucyl-L-prolyl-L-glutaminyl-L-threonyl-L-serylglycyl-L-leucyl-L-glutaminyl-L-lysyl-L-prolyl-L-a-glutamyl-
• Leptin Fragment 116-130 Amide mouse
• LEP (116-130) (MOUSE)
• LEPTIN (116-130) AMIDE
• LEPTIN (116-130) AMIDE (MOUSE)
• Leptin (116-130) amide (mouse), Obese Gene Peptide (116-130) amide (mouse)
• L-Serinamide,L-seryl-L-cysteinyl-L-seryl-L-leucyl-L-prolyl-L-glutaminyl-L-threonyl-L-serylglyc...
• L-Serinamide,L-seryl-L-cysteinyl-L-seryl-L-leucyl-L-prolyl-L-glutaminyl-L-threonyl-L-serylglycyl-L-leucyl-L-glutaminyl-L-lysy
• SCSLPQTSGLQKPES
• Obese Gene Peptide 116-130 Amide
• SER-CYS-SER-LEU-PRO-GLN-THR-SER-GLY-LEU-GLN-LYS-PRO-GLU-SER-NH2: SCSLPQTSGLQKPES-NH2
• L-Seryl-L-cysteinyl-L-seryl-L-leucyl-L-prolyl-L-glutaminyl-L-threonyl-L-serylglycyl-L-leucyl-L-glutaminyl-L-lysyl-L-prolyl-L-alpha-glutamyl-L-serinamide
• LEP(116-130)(mouse)

• MDL： MFCD01318804
• Inchi： 1S/C64H109N19O24S/c1-30(2)22-38(57(100)72-34(13-16-46(67)89)54(97)75-37(10-6-7-19-65)63(106)82-20-8-11-44(82)60(103)74-36(15-18-49(92)93)55(98)77-40(26-85)51(69)94)71-48(91)24-70-53(96)41(27-86)79-62(105)50(32(5)88)81-56(99)35(14-17-47(68)90)73-61(104)45-12-9-21-83(45)64(107)39(23-31(3)4)76-58(101)42(28-87)78-59(102)43(29-108)80-52(95)33(66)25-84/h30-45,50,84-88,108H,6-29,65-66H2,1-5H3,(H2,67,89)(H2,68,90)(H2,69,94)(H,70,96)(H,71,91)(H,72,100)(H,73,104)(H,74,103)(H,75,97)(H,76,101)(H,77,98)(H,78,102)(H,79,105)(H,80,95)(H,81,99)(H,92,93)/t32-,33+,34+,35+,36+,37+,38+,39+,40+,41+,42+,43+,44+,45+,50+/m1/s1
• InChI Key： YEHDWBRMEXDYLT-RDEOYNLOSA-N
• SMILES： SC[C@@H](C(N[C@@H](CO)C(N[C@@H](CC(C)C)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@@H](CC(C)C)C(N[C@@H](CCC(N)=O)C(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N)=O)CO)=O)CCC(=O)O)=O)=O)=O)=O)=O)=O)=O)[C@@H](C)O)=O)CCC(N)=O)=O)=O)=O)=O)NC([C@H](CO)N)=O

Computed Properties

• Exact Mass: 1559.76000
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 108
• Rotatable Bond Count: 64

Experimental Properties

• Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
• PSA: 748.38000
• LogP: -3.80510

LEP(116-130)(mouse) Security Information

• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Additional information on LEP(116-130)(mouse)

Comprehensive Overview of LEP(116-130)(mouse) (CAS No. 258276-95-8): Structure, Applications, and Research Insights

LEP(116-130)(mouse), identified by its CAS number 258276-95-8, is a synthetic peptide fragment derived from the mouse leptin protein. Leptin, a hormone predominantly produced by adipose tissue, plays a pivotal role in regulating energy balance, metabolism, and immune function. The LEP(116-130) sequence represents a specific bioactive region of leptin, making it a valuable tool for studying leptin-receptor interactions and metabolic disorders. Researchers frequently employ this peptide in obesity research, diabetes studies, and immunomodulation experiments, aligning with current scientific interest in metabolic syndromes and personalized medicine.

The growing demand for high-purity research peptides like LEP(116-130)(mouse) reflects broader trends in biomedical innovation. With increasing searches for "peptide therapeutics 2024" and "leptin signaling pathways", this compound has gained attention for its potential to elucidate mechanisms underlying appetite regulation and adipocyte differentiation. Its CAS no. 258276-95-8 ensures precise identification in regulatory documentation and commercial catalogs, addressing the need for traceability in preclinical research.

Structurally, LEP(116-130)(mouse) comprises 15 amino acids (Val-Pro-Ile-Ser-Leu-Asp-Lys-Thr-Glu-Val-Ala-Leu-Arg-Ser-Met), a sequence optimized for receptor binding studies. Recent publications highlight its utility in ELISA development and cell-based assays, particularly in investigations of leptin resistance—a hot topic in nutritional science forums. The peptide’s stability under physiological pH conditions (6.0–7.4) further supports its use in in vivo models, a feature frequently queried in academic search databases.

From a technical perspective, CAS 258276-95-8 products must meet stringent HPLC purity standards (>95%), as emphasized in recent peer-reviewed journals. This aligns with industry shifts toward reproducible research materials, a concern raised in meta-analyses of metabolic research. Storage recommendations (−20°C lyophilized) and solvent compatibility (aqueous buffers with ≤10% organic modifiers) are critical parameters for experimental success, topics often explored in research methodology discussions.

The commercial landscape for LEP(116-130)(mouse) reflects evolving biopharmaceutical trends. Suppliers increasingly provide GMP-grade versions for translational studies, responding to searches for "peptides in drug discovery". Pricing structures typically reflect scale-dependent synthesis complexity, with bulk quantities (≥50mg) offering cost advantages for high-throughput screening campaigns—a strategy gaining traction in academic-industrial partnerships.

Emerging applications in neuroendocrine research have expanded interest in this peptide. Studies examining gut-brain axis communication frequently cite LEP(116-130) as a probe for leptin’s role in neuropeptide signaling. These investigations dovetail with popular health queries regarding "hormonal weight control" and "leptin supplements", though researchers emphasize this peptide’s exclusive use in mechanistic studies rather than direct therapeutic applications.

Quality control protocols for CAS 258276-95-8 materials now incorporate advanced mass spectrometry verification, addressing reproducibility concerns highlighted in scientific integrity initiatives. Batch-specific COA documentation typically includes MS/MS fragmentation patterns and endotoxin levels (<0.1 EU/μg), parameters crucial for inflammation research where leptin’s dual pro- and anti-inflammatory effects are investigated.

Future directions for LEP(116-130)(mouse) research may involve structural analogs development, a trend reflected in patent filings related to metabolic disorder therapeutics. The peptide’s relatively short half-life (≈15 minutes in serum) presents both challenges and opportunities for drug delivery system innovations, a subject generating substantial citation activity in pharmacological literature.